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Compound of Interest

Compound Name: 3-Pyridazinealanine

Cat. No.: B15194677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Pyridazinealanine, systematically known as 2-Amino-3-(pyridazin-3-yl)propanoic acid, is a

non-proteinogenic amino acid containing a pyridazine moiety. The presence of the nitrogen-

containing heterocyclic pyridazine ring imparts unique chemical properties and potential

biological activities, making it a compound of interest in medicinal chemistry and drug

discovery. This technical guide provides a comprehensive overview of the available chemical

data, potential synthetic approaches, and biological context of 3-Pyridazinealanine and its

closely related analogs.

Chemical Data
A summary of the key chemical identifiers and properties for 3-Pyridazinealanine is provided

below.
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Property Value Source

CAS Number 89853-75-8 [1]

Systematic Name
2-Amino-3-(pyridazin-3-

yl)propanoic acid

Molecular Formula C₇H₉N₃O₂ [1]

Molecular Weight 167.17 g/mol [1]

Canonical SMILES
C1=CC(=CN=N1)CC(C(=O)O)

N

InChI Key Not available

Note: Detailed experimental physicochemical data such as melting point, boiling point, and

solubility for 3-Pyridazinealanine are not readily available in the cited literature. For

comparison, the related compound 2-Amino-3-(pyridin-4-yl)propanoic acid hydrochloride has a

molecular weight of 202.64 g/mol .[2]

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthetic protocols specifically for 3-Pyridazinealanine are scarce in

the public domain. However, general methods for the synthesis of related amino acid

derivatives and pyridazine compounds can be adapted.

A plausible synthetic approach for 3-Pyridazinealanine would involve the alkylation of a

glycine enolate equivalent with a 3-(halomethyl)pyridazine or a related electrophile. Another

general method for synthesizing similar amino acids involves the Strecker synthesis, starting

from 3-pyridazinecarboxaldehyde.

A general, multi-step synthesis for a structural analog, 2-Amino-3-(pyridin-3-yl)propanoic acid,

has been described and involves the following key transformations[3]:

Condensation: Reaction of pyridine-3-carboxaldehyde with glycine to form a Schiff base

intermediate. This step is typically performed in a solvent system like ethanol/water with mild

heating.[3]
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Reduction: The resulting imine is then reduced to the corresponding amine. Sodium

borohydride is a common reducing agent for this transformation.[3]

Purification: The final product is then purified, which may involve crystallization or

chromatographic techniques. For enhanced solubility and stability, it can be converted to a

hydrochloride salt.[3]

It is important to note that the direct application of this protocol to the pyridazine analogue

would require 3-pyridazinecarboxaldehyde as the starting material, and optimization of reaction

conditions would be necessary.

Biological Activity and Signaling Pathways
Specific biological data and defined signaling pathways for 3-Pyridazinealanine are not well-

documented in publicly available literature. However, the broader class of pyridazine and

pyridazinone derivatives has been extensively studied and shown to exhibit a wide range of

pharmacological activities. These activities provide a basis for the potential biological relevance

of 3-Pyridazinealanine.

Derivatives of the pyridazine scaffold have been reported to possess activities including, but

not limited to:

Anticancer

Anti-inflammatory

Antimicrobial

Antiviral

Cardiovascular effects

The diverse biological activities of pyridazine-containing compounds suggest that they can

interact with various biological targets. For instance, some pyridazinone derivatives have been

shown to act as vasorelaxants, potentially through the modulation of endothelial nitric oxide

synthase (eNOS).
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Given the structural similarity of 3-Pyridazinealanine to natural amino acids, it could potentially

act as an antagonist or inhibitor in metabolic pathways involving these amino acids. For

example, a related compound, (R)-2-amino-3-(4-(pyridin-3-yl)-1H-1,2,3-triazol-1-yl)propanoic

acid, has been investigated as an NMDA receptor glycine site agonist.[4] This suggests that

amino acid derivatives incorporating nitrogen-containing heterocycles can interact with

neurotransmitter receptors.

Further research is required to elucidate the specific biological targets and signaling pathways

modulated by 3-Pyridazinealanine.

Experimental Workflows and Diagrams
As specific experimental data and signaling pathways for 3-Pyridazinealanine are not

available, a generalized workflow for the synthesis of a pyridazine-containing amino acid is

presented below, based on established chemical principles.

3-Pyridazine-
carboxaldehyde

Condensation
(Schiff Base Formation)

Glycine

Reduction
(e.g., NaBH4)

Purification
(Crystallization/

Chromatography)
3-Pyridazinealanine

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 3-Pyridazinealanine.

Conclusion
3-Pyridazinealanine (CAS 89853-75-8) is a fascinating molecule with potential for further

investigation in the fields of medicinal chemistry and drug development. While specific

experimental data for this compound is limited, the known biological activities of the broader

pyridazine class of compounds suggest that it could be a valuable building block for the

synthesis of novel therapeutic agents. Further research is warranted to fully characterize its

physicochemical properties, develop robust synthetic protocols, and explore its biological
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activity profile and mechanism of action. This guide serves as a foundational resource for

scientists and researchers interested in pursuing studies on this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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